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Compound of Interest

Compound Name: 14a-Hydroxy Paspalinine

Cat. No.: B161483

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
14a-Hydroxy Paspalinine, a naturally occurring indole diterpene mycotoxin. Due to its
potential toxicity, this compound and any contaminated materials must be handled and
disposed of as hazardous chemical waste. The following procedures are designed to ensure
the safety of laboratory personnel and compliance with environmental regulations.

Hazard Assessment and Classification

14a-Hydroxy Paspalinine belongs to the paspaline-derived indole-diterpenes, a class of
fungal metabolites known for their biological activity. While specific toxicity data for this
compound is not readily available, related indole diterpenes are recognized as tremorgenic and
neurotoxic mycotoxins. Some also exhibit cytotoxic properties. Therefore, 14a-Hydroxy
Paspalinine should be handled with caution as a potentially toxic substance.

Key Chemical and Physical Properties
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Property Value
Chemical Formula C27H31NOs
Molecular Weight 449.5 g/mol
Appearance Solid
Storage Temperature -20°C

) ] o Anti-insectan, reduces weight gain in H. zea
Known Biological Activity | 1
arvae

Personal Protective Equipment (PPE)

Before handling 14a-Hydroxy Paspalinine for disposal, ensure the following PPE is worn:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of aerosolization of the solid compound, a properly
fitted respirator (e.g., N95 or higher) should be used.

Step-by-Step Disposal Procedure

The primary principle for the disposal of 14a-Hydroxy Paspalinine is to treat it as hazardous
chemical waste. Under no circumstances should this compound be disposed of down the drain
or in regular trash.

Step 1: Waste Segregation
e Solid Waste:

o Collect any solid 14a-Hydroxy Paspalinine, including unused or expired product and
contaminated consumables (e.g., weigh boats, pipette tips, gloves), in a designated,
chemically compatible, and clearly labeled hazardous waste container.
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o Do not mix with other incompatible waste streams. For example, keep it separate from
strong acids, bases, and oxidizing agents.

e Liquid Waste:

o If 14a-Hydroxy Paspalinine has been dissolved in a solvent, the entire solution is
considered hazardous waste.

o Collect the liquid waste in a sealed, leak-proof, and chemically compatible container (e.qg.,
a high-density polyethylene bottle).

o Do not mix halogenated and non-halogenated solvent wastes unless permitted by your
institution's waste management guidelines.

Step 2: Waste Container Labeling
o All waste containers must be clearly labeled with the words "Hazardous Waste."

e The label must include:

[¢]

The full chemical name: "14a-Hydroxy Paspalinine”

[¢]

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

[e]

o

The primary hazard associated with the waste (e.g., "Toxic").

[¢]

The name and contact information of the generating researcher or lab.
Step 3: Storage of Hazardous Waste

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.

e The SAA should be at or near the point of waste generation.

e Ensure secondary containment (e.g., a larger, chemically resistant bin) is used to prevent
spills.
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» Keep the waste container closed at all times, except when adding waste.
Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

o Follow all institutional procedures for waste pickup and documentation.

Spill Management

In the event of a spill of solid 14a-Hydroxy Paspalinine:

Alert Personnel: Inform others in the immediate area of the spill.
o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.
e Don PPE: Wear the appropriate PPE as described in Section 2.

o Containment: Gently cover the spill with an absorbent material suitable for chemical spills to
prevent further dispersal. Avoid raising dust.

e Cleanup: Carefully scoop the absorbent material and spilled compound into the designated
hazardous waste container.

» Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or methanol), and
collect the cleaning materials as hazardous waste.

e Report: Report the spill to your laboratory supervisor and EHS department.

Experimental Protocols Cited

While this document focuses on disposal, the biological activity of 14a-Hydroxy Paspalinine
was noted in a study by Staub et al. (1993), where dietary administration of 100 ppm of the
compound reduced weight gain in H. zea first instar larvae by 91%.[1]

Visual Workflow for Disposal
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The following diagram illustrates the decision-making process and workflow for the proper
disposal of 14a-Hydroxy Paspalinine.
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Caption: Disposal workflow for 14a-Hydroxy Paspalinine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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